Cas no 89725-66-6 (Ethanone, 1,1',1''-(1,2,4-benzenetriyl)tris-)

Ethanone, 1,1',1''-(1,2,4-benzenetriyl)tris- structure
89725-66-6 structure
Product Name:Ethanone, 1,1',1''-(1,2,4-benzenetriyl)tris-
CAS No:89725-66-6
MF:C12H12O3
MW:204.221883773804
CID:591357
PubChem ID:9837126
Update Time:2025-04-19

Ethanone, 1,1',1''-(1,2,4-benzenetriyl)tris- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1,1',1''-(1,2,4-benzenetriyl)tris-
    • 1-(3,4-diacetylphenyl)ethanone
    • 1,2,4-Triacetylbenzol
    • 1,2,4-TRIACETYLBENZENE
    • 89725-66-6
    • SCHEMBL50489
    • DTXSID00431557
    • Inchi: 1S/C12H12O3/c1-7(13)10-4-5-11(8(2)14)12(6-10)9(3)15/h4-6H,1-3H3
    • InChI Key: DHCIAVVQOMVUPC-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C(C(C)=O)C=CC=1C(C)=O

Computed Properties

  • Exact Mass: 204.078644241g/mol
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 51.2Ų
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